Cas no 94105-17-6 (3-Methyl-5,6-dihydro-1,4-dioxine-2-carbaldehyde)

• Product Name: 3-Methyl-5,6-dihydro-1,4-dioxine-2-carbaldehyde
• CAS No: 94105-17-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 2817633
• PubChem ID: 71330239
• Update Time: 2025-04-21

3-Methyl-5,6-dihydro-1,4-dioxine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID30758966
• 94105-17-6
• 3-Methyl-5,6-dihydro-1,4-dioxine-2-carbaldehyde

• Inchi： 1S/C6H8O3/c1-5-6(4-7)9-3-2-8-5/h4H,2-3H2,1H3
• InChI Key： TVYDPMCXTMMMEG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=O)OCC1

Computed Properties

• Exact Mass: 128.047344113Da
• Monoisotopic Mass: 128.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų